Cas no 370871-17-3 (2-{2-oxo-2-(2-oxo-2H-chromen-3-yl)ethylsulfanyl}-5,6,7,8-tetrahydroquinoline-3-carbonitrile)

• Product Name: 2-{2-oxo-2-(2-oxo-2H-chromen-3-yl)ethylsulfanyl}-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• CAS No: 370871-17-3
• MF: C₂₁H₁₆N₂O₃S
• MW: 376.428343772888
• CID: 5554143
• Update Time: 2025-07-16

2-{2-oxo-2-(2-oxo-2H-chromen-3-yl)ethylsulfanyl}-5,6,7,8-tetrahydroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[2-oxo-2-(2-oxochromen-3-yl)ethyl]sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile
• 3-Quinolinecarbonitrile, 5,6,7,8-tetrahydro-2-[[2-oxo-2-(2-oxo-2H-1-benzopyran-3-yl)ethyl]thio]-
• 2-{2-oxo-2-(2-oxo-2H-chromen-3-yl)ethylsulfanyl}-5,6,7,8-tetrahydroquinoline-3-carbonitrile

• Inchi： 1S/C21H16N2O3S/c22-11-15-9-13-5-1-3-7-17(13)23-20(15)27-12-18(24)16-10-14-6-2-4-8-19(14)26-21(16)25/h2,4,6,8-10H,1,3,5,7,12H2
• InChI Key： LYXJJAFLJYKUBN-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCC2)C=C(C#N)C=1SCC(=O)C1=CC2=CC=CC=C2OC1=O

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 608.6±55.0 °C(Predicted)
• pka: -0.14±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2-{2-oxo-2-(2-oxo-2H-chromen-3-yl)ethylsulfanyl}-5,6,7,8-tetrahydroquinoline-3-carbonitrile

2-{2-oxo-2-(2-oxo-2H-chromen-3-yl)ethylsulfanyl}-5,6,7,8-tetrahydroquinoline-3-carbonitrile (CAS No. 370871-17-3): An Overview of a Promising Compound in Medicinal Chemistry

2-{2-oxo-2-(2-oxo-2H-chromen-3-yl)ethylsulfanyl}-5,6,7,8-tetrahydroquinoline-3-carbonitrile (CAS No. 370871-17-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinolines and chromenes, which are known for their diverse biological activities. In this article, we will delve into the chemical structure, synthesis methods, and recent research findings related to this compound.

The chemical structure of 2-{2-oxo-2-(2-oxo-2H-chromen-3-yl)ethylsulfanyl}-5,6,7,8-tetrahydroquinoline-3-carbonitrile is characterized by a quinoline ring fused with a tetrahydroquinoline moiety and a chromene ring. The presence of the nitrile group and the sulfanyl linkage adds to its complexity and contributes to its unique pharmacological properties. The nitrile group is known for its ability to form hydrogen bonds and participate in various chemical reactions, making it a valuable functional group in drug design.

Recent studies have highlighted the potential of 2-{2-oxo-2-(2-oxo-2H-chromen-3-yl)ethylsulfanyl}-5,6,7,8-tetrahydroquinoline-3-carbonitrile in various therapeutic areas. One notable application is its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-{2-oxo-2-(2-oxo-2H-chromen-3-yl)ethylsulfanyl}-5,6,7,8-tetrahydroquinoline-3-carbonitrile has also shown potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis through the activation of caspase pathways. The study found that it was particularly effective against breast cancer and colon cancer cell lines, suggesting its potential as a novel chemotherapeutic agent.

The synthesis of 2-{2-oxo-2-(2-oxo-2H-chromen-3-yl)ethylsulfanyl}-5,6,7,8-tetrahydroquinoline-3-carbonitrile involves multiple steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 3-acetylchromone with 4-bromoacetophenone followed by a series of transformations including sulfenylation and cyclization. The final step involves the introduction of the nitrile group through a cyanation reaction. This multi-step process allows for the precise control of functional groups and ensures the formation of the desired compound with high stereoselectivity.

The pharmacokinetic properties of 2-{2-oxo-2-(2-oxo-2H-chromen-3-y l)ethylsulfanyl}-5,6,7,8-tetrahydroquinoline - 3 - carbonitrile have also been studied extensively. Preclinical studies have shown that it has favorable oral bioavailability and good plasma stability. These properties are crucial for its potential use as an oral medication in clinical settings. Additionally, the compound has demonstrated low toxicity in animal models, which is an important consideration for drug development.

In conclusion, 2-{2 - oxo - 2 - ( 2 - oxo - 2H - chromen - 3 - yl ) ethylsulfanyl } - 5 , 6 , 7 , 8 - tetrahydroquinoline - 3 - carbonitrile (CAS No. 370871 - 17 - 3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry. As more studies are conducted, it is likely that new applications and mechanisms of action will be discovered, further enhancing its value in the pharmaceutical industry.